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Chemical Profile of Humulene Oxide II

The table below summarizes the basic chemical and safety information for humulene oxide II.

Property Description

IUPAC Name (1R,3Z,7Z,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene [1]

Chemical Formula C₁₅H₂₄O [2] [1]

Average Molecular
Weight

220.35 g/mol [2] [1]

CAS Registry Number 19888-34-7 [2] [1]

Boiling Point 285–286 °C @ 760 mmHg [2]

Hazard Statements H227 (Combustible liquid), H315 (Causes skin irritation), H319 (Causes
serious eye irritation) [1]
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Documented Natural Sources

Humulene oxide II has been detected in trace amounts in various foods and aromatic plants. The table below

lists the documented sources.

Source
Category

Specific Examples

Food &
Beverages

Alcoholic beverages (especially beer), allspice (Pimenta dioica), ginger (Zingiber
officinale), rosemary (Rosmarinus officinalis), and other herbs and spices [2] [3].

Aromatic
Plants

Hops (Humulus lupulus), sage (Salvia officinalis), cloves, basil, oregano, black

pepper, and cannabis [3] [4].

In beer, humulene oxide II is not originally present in hops but is formed from α-humulene during the

brewing process, and its hydrolysis products are a significant contributor to the characteristic "hoppy" aroma

[3]. It is generally found only in very small quantities in plants that contain its precursor, α-humulene [2].

Experimental Analysis Workflow

Identifying humulene oxide II in plant material involves extraction followed by chemical analysis. The

following diagram illustrates the general workflow based on standard essential oil analysis protocols [5]:
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Detailed Experimental Protocols

For researchers aiming to replicate this analysis, here are the detailed methodologies from a recent study on

Artemisia schmidtiana essential oil, which characterized α-humulene (the direct precursor to humulene oxide

II) [5]:

Essential Oil Extraction via Hydrodistillation: Fresh leaves and stems are finely crushed and
placed in a round-bottom flask with ultrapure water. Hydrodistillation is carried out for approximately 4

hours using a Clevenger-type apparatus. The extracted essential oil is separated from the aqueous
layer using an organic solvent like diethyl ether, dried with anhydrous sodium sulfate, and

concentrated.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1556315?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12109869/
https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Instrument: Agilent 7890-5975C system with an HP-5MS fused silica capillary column.
Temperature Program: Oven temperature starts at 50°C for 4 minutes, then increases to

280°C at a rate of 6°C per minute, and is held for 3 minutes.
Carrier Gas: Ultra-pure helium at a flow rate of 1.0 mL/min.

Mass Spectrometer: Operates in electron ionization (EI) mode at 70 eV, with a mass scan
range of 25-500 amu.

Compound Identification: Constituents are identified by comparing their mass spectra and retention
indices with those of standard compounds and data from mass spectrum libraries

(NIST/ADAMS/Wiley).

Bioactivity and Research Potential

While direct studies on humulene oxide II are scarce, its parent compound, α-humulene, has been

investigated for significant pharmacological activities, suggesting potential value for humulene oxide II [6].

Anti-inflammatory Effects: α-Humulene is a recognized anti-inflammatory agent, validated in
laboratory studies. This property is one of the most researched and supports its traditional use in

medicine [3] [6].
Anticancer Potential: In vitro studies show that α-humulene exhibits cytotoxic effects against various

cancer cell lines. Research indicates it can enhance the efficacy of conventional chemotherapeutic
drugs like 5-fluorouracil and oxaliplatin in colon cancer cells [6].

Antimicrobial and Insecticidal Properties: α-Humulene has been identified as a contributor to the
insect-repellent properties of some plant oils, specifically against mosquitoes like Aedes aegypti [3].

Research Recommendations

Given the current limited data, your research into humulene oxide II could focus on the following areas:

Targeted Analysis: Systematically screen plants known to be rich in α-humulene (such as hops,

cloves, and sage) for the presence of humulene oxide II using the GC-MS protocols outlined above.
Oxidation Studies: Investigate the specific conditions (e.g., exposure to air, light, or specific

enzymes) that lead to the oxidation of α-humulene into humulene oxide II within plant tissues.
Bioactivity Screening: Isolate humulene oxide II and subject it to bioactivity tests for anti-

inflammatory, antimicrobial, and cytotoxic effects to evaluate its potential independent of α-humulene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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